Cas no 177407-19-1 (3,5-Diethynylbenzyl alcohol)

• Product Name: 3,5-Diethynylbenzyl alcohol
• CAS No: 177407-19-1
• MF: C₁₁H₈O
• MW: 156.180623054504
• CID: 2190462
• PubChem ID: 54430264
• Update Time: 2025-04-21

3,5-Diethynylbenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 3,5-Diethynylbenzyl alcohol
• (3,5-diethynylphenyl)methanol
• 3,5-Diethynylbenzenemethanol
• DB-314896
• 177407-19-1
• SCHEMBL8589719
• DTXSID301308745

• Inchi： 1S/C11H8O/c1-3-9-5-10(4-2)7-11(6-9)8-12/h1-2,5-7,12H,8H2
• InChI Key： WGZIVBXFOOHSSD-UHFFFAOYSA-N
• SMILES： OCC1C=C(C#C)C=C(C#C)C=1

Computed Properties

• Exact Mass: 156.057514874Da
• Monoisotopic Mass: 156.057514874Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 20.2Ų